Cas no 1344054-33-6 (4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine)

• Product Name: 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine
• CAS No: 1344054-33-6
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6231591
• PubChem ID: 64502922
• Update Time: 2025-06-13

4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine
• 1344054-33-6
• EN300-1857827
• CS-0286700
• AKOS013827093

• Inchi： 1S/C9H17N3/c1-2-12-8-9(7-11-12)5-3-4-6-10/h7-8H,2-6,10H2,1H3
• InChI Key： REWPOXXJXLSCMT-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C=N1)CCCCN

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine

Introduction to 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine (CAS No. 1344054-33-6)

4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine, a compound with the chemical identifier CAS No. 1344054-33-6, represents a significant area of interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine consists of a butanamine backbone substituted with a 1H-pyrazole ring at the fourth position, which is further modified by an ethyl group. This unique arrangement of functional groups suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The presence of both aromatic and aliphatic components in its structure enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole scaffolds. Pyrazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine with an ethyl group at the 1-position of the pyrazole ring may confer additional biological activities that have not yet been fully explored.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the pyrazole moiety and the butanamine group creates a versatile framework that can be further modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various synthetic strategies to derivatize this compound, aiming to enhance its binding affinity to specific biological targets.

Recent studies have highlighted the importance of understanding the structural determinants that influence the biological activity of heterocyclic compounds. Computational modeling and experimental techniques have been employed to elucidate the interactions between 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine and potential targets such as kinases and transcription factors. These studies have provided valuable insights into how modifications at different positions of the molecule can affect its biological profile.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual or multiple mechanisms of action. This approach can lead to more effective treatments with fewer side effects. The structural features of 4-(1-ethyl-1H-pyrazol-4-yl)butan-1-amine make it a promising candidate for such applications. For instance, its ability to interact with both protein targets and nucleic acids suggests potential therapeutic utility in conditions where multiple pathways are dysregulated.

In addition to its pharmacological potential, 4-(1-ethyl-1H-pyrazol-4-yb-butanamne) has also attracted attention for its synthetic accessibility. The availability of efficient synthetic routes allows for rapid screening and optimization of derivatives, accelerating the drug discovery process. Several research groups have reported novel synthetic methodologies that enable the preparation of complex pyrazole derivatives with high yields and purity.

The role of computational chemistry in drug design cannot be overstated. Advanced computational tools have enabled researchers to predict the binding modes and affinity of 4-(1-etblyl-lH-pyrazol-b-butamne) to various targets with remarkable accuracy. These predictions guide experimental efforts, reducing the time and cost associated with traditional high-throughput screening methods.

Ethical considerations are also paramount in pharmaceutical research. The development of new drugs must be conducted with strict adherence to regulatory guidelines to ensure safety and efficacy. The exploration of CAS No. 1344054-b3-b6 as a potential therapeutic agent aligns with these principles, as it represents a balanced approach between innovation and responsibility.

The future prospects for CAS No. 1344054-b3-b6 appear promising, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacological properties. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutics.